![molecular formula C15H16N4O4 B2800916 2-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide CAS No. 1251676-80-8](/img/structure/B2800916.png)
2-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4O4 and its molecular weight is 316.317. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Effects of Related Compounds
Research on acetamide, formamide, and their derivatives has significantly contributed to our understanding of biological consequences following exposure. These chemicals have commercial importance and exhibit varied biological responses, both qualitatively and quantitatively. Updated information emphasizes environmental toxicology and the expanded knowledge base over the years, suggesting potential research pathways for related compounds like the one of interest (Kennedy, 2001).
Advanced Oxidation Processes in Drug Degradation
Advanced Oxidation Processes (AOPs) have been studied for the degradation of pharmaceuticals, offering insights into kinetics, mechanisms, and by-products. This research highlights the complexity of drug degradation pathways and the potential for novel compounds to undergo similar processes. The examination of by-products and their biotoxicity may inform future studies on the environmental impact and degradation behavior of complex acetamide derivatives (Qutob et al., 2022).
Antituberculosis Activity of Organotin Complexes
The antituberculosis activity of organotin complexes reveals a structural diversity that influences biological activity. This work underscores the importance of ligand environment and the potential for developing novel therapeutic agents based on organotin chemistry. Research on compounds like the one mentioned could explore similar bioactive frameworks for treating infectious diseases (Iqbal et al., 2015).
Trafficking of NMDA Receptors
The trafficking of NMDA receptors in the central nervous system highlights the intricate regulation of synaptic numbers and types, which has implications for neurological diseases. Studies in this area may offer a foundation for investigating how compounds affecting neurotransmitter systems could modulate receptor trafficking and influence neurophysiological outcomes (Horak et al., 2014).
Synthesis and Pharmacological Activities of Piracetam and its Derivatives
The synthesis and pharmacological activities of piracetam, a nootropic drug, provide a model for understanding how modifications to cyclic compounds can influence their biological activities. Given the chemical structure mentioned, exploring similar synthetic methodologies and biological evaluations could uncover new therapeutic potentials for related compounds (Dhama et al., 2021).
properties
IUPAC Name |
2-(2-amino-4-methyl-6-oxopyrimidin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O4/c1-9-6-14(21)19(15(16)17-9)8-13(20)18-10-2-3-11-12(7-10)23-5-4-22-11/h2-3,6-7H,4-5,8H2,1H3,(H2,16,17)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMVQNVIUFXTLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C(=N1)N)CC(=O)NC2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.